Cas no 60027-36-3 (1,3-Cyclohexadiene, 5-ethylidene-6-methylene-)
60027-36-3 structure
Product Name:1,3-Cyclohexadiene, 5-ethylidene-6-methylene-
CAS No:60027-36-3
MF:C9H10
MW:118.175702571869
CID:2834537
PubChem ID:6713158
Update Time:2025-04-21
1,3-Cyclohexadiene, 5-ethylidene-6-methylene- Chemical and Physical Properties
Names and Identifiers
-
- DTXSID50425148
- 60027-36-3
- 1,3-Cyclohexadiene, 5-ethylidene-6-methylene-
- NCIMech_000554
-
- Inchi： 1S/C9H10/c1-3-9-7-5-4-6-8(9)2/h3-7H,2H2,1H3
- InChI Key： UMOFRKGIUFGXNG-UHFFFAOYSA-N
- SMILES： C1(=CC)C=CC=CC1=C
Computed Properties
- Exact Mass: 118.078250319g/mol
- Monoisotopic Mass: 118.078250319g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.6
- Topological Polar Surface Area: 0Ų
1,3-Cyclohexadiene, 5-ethylidene-6-methylene- Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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